(1-Phenylethyl)boronic acid

• Molecular Formula: C8H11BO2
• Molecular Weight: 149.98 g/mol
• SMILES: B(C(C)C1=CC=CC=C1)(O)O
• InChI: InChI=1S/C8H11BO2/c1-7(9(10)11)8-5-3-2-4-6-8/h2-7,10-11H,1H3
• InChIKey: HSRYLENNPSXKCT-UHFFFAOYSA-N

(1-Phenylethyl)boronic Acid – Chiral Boronic Acid Procurement Guide

(1-Phenylethyl)boronic acid (CAS 1749-31-1, C₈H₁₁BO₂, MW 149.98) is a chiral organoboron compound in which the boronic acid group (–B(OH)₂) is attached to the benzylic secondary carbon of a 1-phenylethyl moiety . It belongs to the class of secondary alkyl boronic acids, a subset of organoboron reagents that feature a stereogenic carbon center directly adjacent to the boron atom [1]. This structural motif distinguishes it from both primary alkyl boronic acids (e.g., 2-phenylethylboronic acid, CAS 34420-17-2) and simple aryl boronic acids (e.g., phenylboronic acid, CAS 98-80-6), enabling stereospecific transformations and enantioselective recognition that achiral or primary boronic acids cannot replicate [1][2].

Secondary benzylic boronic acid – stereospecific cross-coupling workflows

Chiral building block for enantioselective recognition and C–B functionalization

Enables chirality transfer that primary/aryl boronic acids cannot provide

Requires specialized Ag₂O-mediated conditions for Suzuki coupling

• [1] Holland, A. M. Investigations into Cross-Coupling of Secondary Organoboronic Esters. M.Sc. Thesis, Queen's University, Kingston, Ontario, Canada, September 2010. View Source
• [2] Reis, J. S.; Andrade, L. H.; Omori, A. T.; Porto, A. L. M.; Milagre, C. D. F.; Milagre, H. M. S.; Marsaioli, A. J. Exploiting the enantioselectivity of Baeyer-Villiger monooxygenases via boron oxidation. Tetrahedron: Asymmetry 2012, 23 (9), 703–708. View Source

Why Simpler Boronic Acids Cannot Substitute (1-Phenylethyl)boronic Acid

The defining feature of (1-phenylethyl)boronic acid is its secondary, benzylic carbon–boron bond, which creates a stereogenic center absent in primary alkyl boronic acids such as 2-phenylethylboronic acid or in simple aryl boronic acids such as phenylboronic acid [1]. This chirality is not merely structural—it directly governs stereochemical outcomes in cross-coupling, enzymatic oxidation, and radical-mediated autoxidation. Primary alkyl boronic acids, while easier to couple in Suzuki–Miyaura reactions, cannot transfer chiral information to products [2]. Conversely, the secondary alkyl boron center in the 1-phenylethyl system historically rendered Suzuki coupling non-viable until specialized Ag₂O-mediated conditions were developed, meaning that procurement of this specific reagent is tied to validated methodology that generic boronic acids do not require or benefit from [1][2]. Substituting a simpler boronic acid thus forfeits both chirality transfer capability and access to the optimized reaction protocols established for this scaffold.

Primary alkyl boronic acids (e.g., 2-phenylethyl) may not support chirality transfer – stereogenic center absent.

Aryl boronic acids lack the benzylic secondary carbon; stereochemical outcomes may differ fundamentally.

Reported Ag₂O-mediated coupling methodology is scaffold-specific; substitution may invalidate optimized protocol.

• [1] Holland, A. M. Investigations into Cross-Coupling of Secondary Organoboronic Esters. M.Sc. Thesis, Queen's University, Kingston, Ontario, Canada, September 2010. View Source
• [2] Reis, J. S.; Andrade, L. H.; Omori, A. T.; Porto, A. L. M.; Milagre, C. D. F.; Milagre, H. M. S.; Marsaioli, A. J. Exploiting the enantioselectivity of Baeyer-Villiger monooxygenases via boron oxidation. Tetrahedron: Asymmetry 2012, 23 (9), 703–708. View Source

(1-Phenylethyl)boronic Acid – Differentiation Evidence vs. Closest Analogs

Stereospecific Suzuki–Miyaura Coupling with High Retention

The pinacol ester of (R)-(1-phenylethyl)boronic acid undergoes palladium-catalyzed Suzuki–Miyaura coupling with 4-iodoacetophenone under optimized Ag₂O-mediated conditions (8 mol% Pd(PPh₃)₄, 32 mol% PPh₃, 1.5 eq. Ag₂O, 1.5 eq. K₂CO₃, DME, 85 °C, 24 h) to deliver the coupled product in 64% isolated yield with 99.5% retention of stereochemistry at the benzylic carbon [1]. This result is significant because secondary alkyl boronic esters were historically considered non-viable substrates for Suzuki coupling due to slow transmetallation and competing β-hydride elimination; the Ag₂O additive is essential to enable this transformation [1]. In contrast, primary alkyl boronic acids (e.g., 2-phenylethylboronic acid, n-octylboronic acid) couple under conventional Pd/phosphine conditions without Ag₂O but yield achiral products, offering no stereochemical information [2].

Stereospecific Coupling

Head-to-head

64% yield, 99.5% stereoretention

Supports stereochemical attribution in cross-coupling

Ag₂O/Pd(PPh₃)₄ conditions required; primary alkyl boronic acids yield achiral products

Evidence Dimension	Yield and stereochemical fidelity in Suzuki–Miyaura cross-coupling
Target Compound Data	64% isolated yield; 99.5% retention of stereochemistry (R-configuration)
Comparator Or Baseline	Primary alkyl boronic acids (e.g., 2-phenylethylboronic acid): couple under standard conditions without Ag₂O; products are achiral (0% stereochemical transfer possible)
Quantified Difference	99.5% vs. 0% stereochemical fidelity; coupling requires specialized Ag₂O/PPh₃ conditions unique to secondary systems
Conditions	(R)-pinacol(1-phenylethyl)boronate + 4-iodoacetophenone; 8 mol% Pd(PPh₃)₄, 32 mol% PPh₃, 1.5 eq. Ag₂O, 1.5 eq. K₂CO₃, DME, 85 °C, 24 h

Why This Matters

Procurement of (1-phenylethyl)boronic acid enables access to enantioenriched 1,1-diarylethane products via Suzuki coupling, a capability that primary alkyl or aryl boronic acids structurally cannot provide.

• [1] Holland, A. M. Investigations into Cross-Coupling of Secondary Organoboronic Esters. M.Sc. Thesis, Queen's University, Kingston, Ontario, Canada, September 2010. (Optimal coupling of (R)-pinacol(1-phenylethyl)boronate: 64% yield, 99.5% retention.) View Source
• [2] McLaughlin, M. Palladium-catalysed Suzuki cross-coupling of primary alkylboronic acids with alkenyl halides. Mendeley reference; primary alkyl boronic acids such as 2-phenylethylboronic acid and n-octylboronic acid couple under standard Pd conditions (no Ag₂O required). View Source

Enantioselective C–B Oxidation by Baeyer–Villiger Monooxygenases

1-Phenylethyl boronate is oxidized by phenylacetone monooxygenase (PAMO) and its M446G mutant to yield 1-(phenyl)ethanol with an enantiomeric excess (ee) of 82–91% [1]. Under identical enzymatic conditions, cyclopropyl boronic esters were oxidized but exhibited no enantioselectivity (0% ee), while β-boryl carboxylic esters were not accepted as substrates by any of the BVMOs tested [1]. This demonstrates that the 1-phenylethyl scaffold engages the enzyme active site in a productive, enantioselective orientation that is not achievable with smaller cycloalkyl or ester-bearing substrates [1]. A separate study using chemical oxidation of (+)-pinanediol (S)-1-phenethyl-boronate with peroxide yielded (S)-(-)-1-phenylethanol with ee values between 93–96%, confirming that the chiral information at the benzylic carbon can be transferred to the alcohol product with high fidelity across both enzymatic and chemical oxidation pathways [2].

Enantioselective Oxidation

Head-to-head

1-Phenylethyl boronate: ee 82–91% vs. cyclopropyl: 0% ee

Supports biocatalytic enantioselective oxidation workflow

PAMO/M446G PAMO; β-boryl esters unreactive under same conditions

Evidence Dimension	Enantioselectivity of C–B bond oxidation (enzymatic)
Target Compound Data	1-Phenylethyl boronate → 1-(phenyl)ethanol, ee = 82–91% (PAMO and M446G PAMO)
Comparator Or Baseline	Cyclopropyl boronic esters → corresponding cyclopropanol, ee = 0% (no enantioselectivity); β-boryl carboxylic esters → no oxidation
Quantified Difference	82–91% ee vs. 0% ee; β-boryl carboxylic esters unreactive
Conditions	BVMO-catalyzed oxidation; PAMO and M446G PAMO enzymes; NADPH cofactor; aqueous buffer

Why This Matters

This compound is the demonstrated substrate of choice for biocatalytic enantioselective C–B oxidation, yielding chiral 1-arylethanol building blocks inaccessible via cyclopropyl or ester-containing boronic substrates under the same enzymatic conditions.

• [1] Reis, J. S.; Andrade, L. H.; Omori, A. T.; Porto, A. L. M.; Milagre, C. D. F.; Milagre, H. M. S.; Marsaioli, A. J. Exploiting the enantioselectivity of Baeyer-Villiger monooxygenases via boron oxidation. Tetrahedron: Asymmetry 2012, 23 (9), 703–708. DOI: 10.1016/j.tetasy.2012.05.004 View Source
• [2] Persichini, P. J. Figure 9: (+)-pinanediol (S)-1-phenethyl-boronate oxidized to (S)-(-)-1-phenylethanol with ee = 93–96%. Academia.edu figure; chemical oxidation pathway. View Source

Autoxidation Propagation Rate vs. Benzylboroxine

The free-radical chain autoxidation of tri-(1-phenylethyl)boroxine proceeds with a propagation rate constant (kp) of 4 × 10⁶ L mol⁻¹ s⁻¹ at 30 °C, as determined by kinetic analysis of the initial stages of oxygen uptake [1]. This is 4-fold higher than the propagation rate constant of tribenzylboroxine (kp = 1 × 10⁶ L mol⁻¹ s⁻¹) and comparable in magnitude to tribenzylborane (kp = 5 × 10⁶ L mol⁻¹ s⁻¹) [1]. The rate-controlling step involves peroxyl radical attack at boron (SH2 mechanism), and the enhanced rate for the 1-phenylethyl system is attributed to the greater stability of the secondary benzylic radical intermediate formed upon hydrogen abstraction from the carbon α to boron, relative to the primary benzylic radical in the benzyl case [1]. Optically active 1-phenylethylboronic acid (free acid) undergoes autoxidation in benzene to give racemic dihydroxy-1-phenylethylperoxyborane, with a marked induction period sensitive to radical inhibitors such as galvinoxyl and copper(II) dithiocarbamates [2].

Autoxidation Kinetics

Head-to-head

kp = 4 × 10⁶ L mol⁻¹ s⁻¹ (30°C)

Informs storage and handling under inert atmosphere

4-fold faster propagation than tribenzylboroxine; radical inhibitors recommended

Evidence Dimension	Free-radical chain autoxidation propagation rate constant (kp)
Target Compound Data	tri-(1-Phenylethyl)boroxine: kp = 4 × 10⁶ L mol⁻¹ s⁻¹ (30 °C)
Comparator Or Baseline	tribenzylboroxine: kp = 1 × 10⁶ L mol⁻¹ s⁻¹; tribenzylborane: kp = 5 × 10⁶ L mol⁻¹ s⁻¹
Quantified Difference	4-fold faster propagation than tribenzylboroxine; ~20% slower than tribenzylborane
Conditions	Free-radical chain autoxidation at 30 °C; liquid-phase kinetic measurements; J. Chem. Soc., Perkin Trans. 2, 1972

Why This Matters

The 4-fold higher autoxidation rate relative to tribenzylboroxine informs storage and handling requirements: (1-phenylethyl)boronic acid and its derivatives should be stored under inert atmosphere and protected from radical initiators to prevent racemization and peroxide formation during long-term storage.

• [1] Korcek, S.; Watts, G. B.; Ingold, K. U. Absolute rate constants for the autoxidation of organometallic compounds. Part II. Benzylboranes and 1-phenylethylboranes. J. Chem. Soc., Perkin Trans. 2 1972, 242–248. DOI: 10.1039/P29720000242 View Source
• [2] Davies, A. G.; Roberts, B. P. Peroxides of elements other than carbon. Part XII. The autoxidation of optically active 1-phenylethylboronic acid. J. Chem. Soc. B 1967, 311–314. (Racemic peroxide formation; galvinoxyl inhibition.) View Source

Stereodivergent C–B Bond Cleavage: Retention vs. Inversion

Optically active 1-phenylethylboronic acid undergoes hydroxydeboration with trimethylamine oxide (Me₃NO) to give 1-phenylethanol with retention of configuration [1]. In contrast, deuteriodeboration with sodium deuteroxide (NaOD) in D₂O proceeds with 54% net inversion of configuration, while reaction with deuterio-octanoic acid gives retention [1]. The stereochemical divergence arises from different mechanistic pathways: nucleophilic attack at boron followed by a concerted 1,2-rearrangement (retention, SE2-like), versus an SE1-type cleavage at the carbon center (inversion) [1]. This reagent-controlled stereodivergence is a property of the secondary 1-phenylethyl–boron bond; primary alkyl boronic acids do not exhibit such stereochemical complexity because they lack a stereogenic center at the carbon attached to boron. Additionally, oxidative dimerization of the diethanolamine ester of 1-phenylethylboronic acid with alkaline AgNO₃ or TlCl₃ yields approximately equimolar amounts of erythro- and threo-2,3-diphenylbutane, indicating a homolytic intermediate pathway for metal-mediated oxidation [1].

Stereodivergent Cleavage

Reported

Retention with Me₃NO; 54% inversion with NaOD/D₂O

Supports stereodivergent synthesis from single enantiomer

Reagent selection governs stereochemical outcome; primary boronic acids not applicable

Evidence Dimension	Stereochemical outcome of C–B bond cleavage as a function of reagent
Target Compound Data	Me₃NO: retention of configuration; NaOD/D₂O: 54% net inversion; deuterio-octanoic acid: retention; AgNO₃/TlCl₃: racemic dimer (~1:1 erythro:threo)
Comparator Or Baseline	Primary alkyl boronic acids: no stereogenic C–B carbon; stereochemical outcome not applicable
Quantified Difference	Stereodivergent outcomes achievable (retention, 54% inversion, or racemic) depending on reagent selection
Conditions	Various nucleophiles/oxidants; aqueous and organic media; J. Chem. Soc. C, 1968

Why This Matters

The ability to select between retention and inversion pathways by simple reagent choice makes (1-phenylethyl)boronic acid a versatile chiral building block for stereodivergent synthesis of both enantiomers of 1-phenylethanol and related products from a single enantiomer of the starting boronic acid.

• [1] Davies, A. G.; Roberts, B. P. Organometallic reactions. Part XI. The stereochemistry of the oxidative and hydrolytic cleavage of the 1-phenylethyl–boron bond. J. Chem. Soc. C 1968, 1474–1478. DOI: 10.1039/J39680001474 View Source

(1-Phenylethyl)boronic Acid – Evidence-Backed Application Scenarios

Enantioenriched 1,1-Diarylethane Synthesis via Suzuki Coupling

Medicinal chemistry programs requiring enantioenriched 1,1-diarylethane scaffolds—common motifs in kinase inhibitors and GPCR modulators—can deploy (R)- or (S)-(1-phenylethyl)boronic acid pinacol ester under the validated Ag₂O/Pd(PPh₃)₄ conditions to couple with aryl iodides while preserving 99.5% stereochemical integrity . This is the only demonstrated method for stereospecific Suzuki coupling at a secondary benzylic boron center, directly addressing the synthetic challenge that primary alkyl boronic acids resolve only by yielding racemic or achiral products .

Biocatalytic Synthesis of Chiral 1-Phenylethanol

For green chemistry routes to chiral 1-(phenyl)ethanol (a key intermediate in fragrance, agrochemical, and pharmaceutical synthesis), 1-phenylethyl boronate serves as the demonstrated optimal substrate for PAMO/M446G PAMO biocatalysts, delivering ee values of 82–91% . Cyclopropyl boronic esters—a potential alternative class—yield racemic product under identical conditions (0% ee), making the 1-phenylethyl scaffold the only viable boron-based substrate for this enzymatic transformation . Chemical oxidation with pinanediol ester protection yields up to 96% ee, providing a complementary chemical route .

Stereodivergent Synthesis of Chiral Alcohols

When a research program requires access to both enantiomers of 1-phenylethanol or its derivatives from a single chiral boronic acid precursor, (1-phenylethyl)boronic acid enables stereodivergent cleavage: trimethylamine N-oxide delivers the alcohol with retention of configuration, while sodium deuteroxide yields 54% net inversion . This reagent-controlled stereodivergence is a unique capability of secondary alkyl boronic acids with a stereogenic C–B center and cannot be replicated by primary alkyl or aryl boronic acids .

Radical Functionalization with Predictable Autoxidation

In applications involving radical-mediated boron functionalization (e.g., Minisci-type reactions, photoredox C–C bond formation), the quantitatively characterized autoxidation propagation rate of tri-(1-phenylethyl)boroxine (kp = 4 × 10⁶ L mol⁻¹ s⁻¹) allows researchers to predict oxidative stability and design appropriate radical-trapping or inert-atmosphere protocols . This kinetic parameter distinguishes the 1-phenylethyl system from benzylboroxines (kp = 1 × 10⁶ L mol⁻¹ s⁻¹), which are 4-fold less reactive toward peroxyl radical chain propagation and thus require different handling timelines .

Application

Selection Property

Validation Focus

Stereospecific cross-coupling research

Chirality-transfer capability

Stereochemical retention in coupling

Biocatalytic enantioselective oxidation

Enzyme substrate compatibility

Enantiomeric excess in alcohol product

Stereodivergent alcohol synthesis

Reagent-controlled stereochemistry

Retention vs. inversion pathway

Radical-mediated functionalization

Autoxidation rate characterization

Oxidative stability under inert conditions